Cas no 17429-10-6 (1H-Indole-3-aceticacid, butyl ester)

1H-Indole-3-aceticacid, butyl ester structure
17429-10-6 structure
Product Name:1H-Indole-3-aceticacid, butyl ester
CAS No:17429-10-6
MF:C14H17NO2
MW:231.290283918381
CID:170819
PubChem ID:87114
Update Time:2025-04-19

1H-Indole-3-aceticacid, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-aceticacid, butyl ester
    • butyl 1H-indole-3-acetate
    • butyl 2-(1H-indol-3-yl)acetate
    • butyl 1H-indol-3-ylacetate
    • Einecs 241-455-7
    • 1H-Indole-3-acetic acid butyl ester
    • 17429-10-6
    • DTXSID70169810
    • SCHEMBL8766823
    • NS00025731
    • Inchi: 1S/C14H17NO2/c1-2-3-8-17-14(16)9-11-10-15-13-7-5-4-6-12(11)13/h4-7,10,15H,2-3,8-9H2,1H3
    • InChI Key: GRFMAWCPVKWLFE-UHFFFAOYSA-N
    • SMILES: O(C(CC1=CNC2C=CC=CC1=2)=O)CCCC

Computed Properties

  • Exact Mass: 230.11818
  • Monoisotopic Mass: 231.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Density: 1.132
  • Boiling Point: 378.2°Cat760mmHg
  • Flash Point: 182.5°C
  • Refractive Index: 1.584
  • PSA: 39.19
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